3-((1-((3,4-Difluorophenyl)sulfonyl)azetidin-3-yl)oxy)pyridine

• IUPAC Name: 3-[1-(3,4-difluorophenyl)sulfonylazetidin-3-yl]oxypyridine
• InChI: InChI=1S/C14H12F2N2O3S/c15-13-4-3-12(6-14(13)16)22(19,20)18-8-11(9-18)21-10-2-1-5-17-7-10/h1-7,11H,8-9H2
• InChI Key: DQNKIKJMCAJQPT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC(=C(C=C2)F)F)OC3=CN=CC=C3
• Molecular Formula: C14H12F2N2O3S
• Molecular Weight: 326.32 g/mol

Description

3-((1-((3,4-Difluorophenyl)sulfonyl)azetidin-3-yl)oxy)pyridine, also known as DFP-10825, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a highly selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Synthesis of Fluorine-Containing Compounds

Researchers have developed methods for the synthesis of fluorine-containing 3,3-disubstituted oxetanes and alkylidene oxetanes from precursors including 3-oxetanone, 3-azetidinone, and fluorosulfones through the Julia–Kocienski reaction. This approach enables the preparation of new precursors for fluorinated four-membered rings, showing potential for further pharmaceutical applications (Laporte et al., 2015).

Antimicrobial and Antitubercular Activities

A series of novel pyrimidine-azetidinone analogues were synthesized and evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. These compounds, synthesized from the condensation of aromatic amines with N-phenylacetamide, demonstrated potential as precursors for designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Agents

The synthesis and pharmacological activity of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides were described. Compounds with specific substitutions exhibited significant antidepressant and nootropic activities, suggesting the potential of 2-azetidinone skeleton as a central nervous system (CNS) active agent (Thomas et al., 2016).

Catalytic Reactions

Sulfonated tetrahydropyridine derivatives were synthesized through a radical reaction involving 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates, demonstrating the utility of sulfonated compounds in catalytic reactions and the synthesis of novel organic compounds (An & Wu, 2017).